Cas no 21114-92-1 (methyl N-phenylmorpholine-4-carboximidothioate)

• Product Name: methyl N-phenylmorpholine-4-carboximidothioate
• CAS No: 21114-92-1
• MF: C₁₂H₁₆N₂OS
• MW: 236.333241462708
• CID: 5714777
• PubChem ID: 39870994
• Update Time: 2026-03-11

methyl N-phenylmorpholine-4-carboximidothioate Chemical and Physical Properties

Names and Identifiers

• 21114-92-1
• EN300-42825
• methyl N-phenylmorpholine-4-carboximidothioate
• (Z)-N-[(methylsulfanyl)(morpholin-4-yl)methylidene]aniline
• 1-(methylsulfanyl)-1-(morpholin-4-yl)-N-phenylmethanimine
• N-[(methylsulfanyl)(morpholin-4-yl)methylidene]aniline
• CS-0249231
• (NZ)-N-[(methylsulfanyl)(morpholin-4-yl)methylidene]aniline
• 4-Morpholinecarboximidothioic acid, N-phenyl-, methyl ester

• Inchi： 1S/C12H16N2OS/c1-16-12(14-7-9-15-10-8-14)13-11-5-3-2-4-6-11/h2-6H,7-10H2,1H3/b13-12-
• InChI Key： NONWBUYFHIKLKD-SEYXRHQNSA-N
• SMILES： S(C)/C(=N\C1C=CC=CC=1)/N1CCOCC1

Computed Properties

• Exact Mass: 236.09833431g/mol
• Monoisotopic Mass: 236.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 367.1±52.0 °C(Predicted)
• pka: 5.44±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on methyl N-phenylmorpholine-4-carboximidothioate

Recent Advances in the Study of Methyl N-phenylmorpholine-4-carboximidothioate (CAS: 21114-92-1): A Comprehensive Research Brief

Methyl N-phenylmorpholine-4-carboximidothioate (CAS: 21114-92-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry investigated the synthesis and characterization of methyl N-phenylmorpholine-4-carboximidothioate, highlighting its unique structural features and reactivity. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's purity and stability under various conditions. The results demonstrated that the compound exhibits excellent stability in aqueous solutions, making it a promising candidate for further pharmaceutical development.

In another study, researchers explored the biological activity of methyl N-phenylmorpholine-4-carboximidothioate against a panel of cancer cell lines. The compound showed moderate cytotoxicity against certain cancer types, particularly those with high expression of specific metabolic enzymes. The study suggested that the compound's mechanism of action may involve interference with cellular energy metabolism, although further mechanistic studies are needed to confirm this hypothesis.

Recent advancements in computational chemistry have also shed light on the potential interactions between methyl N-phenylmorpholine-4-carboximidothioate and biological targets. Molecular docking simulations revealed that the compound may bind to specific protein pockets involved in signal transduction pathways, offering insights into its potential as a modulator of cellular signaling. These findings open new avenues for the design of derivatives with enhanced selectivity and potency.

Despite these promising results, challenges remain in the development of methyl N-phenylmorpholine-4-carboximidothioate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's unique chemical scaffold and demonstrated biological activity make it a valuable subject for ongoing research in the field of chemical biology and drug discovery.

In conclusion, methyl N-phenylmorpholine-4-carboximidothioate (CAS: 21114-92-1) represents a compound with significant potential in pharmaceutical research. Recent studies have provided valuable insights into its chemical properties, biological activities, and potential therapeutic applications. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological profile for future clinical applications.